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Compound of Interest

Compound Name: Benzoximate

CAS No.: 29356-13-6

Cat. No.: B1239414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzoximate is a non-systemic acaricide, effective against all stages of mites, particularly

spider mites. It operates through contact and stomach action. First commercialized in 1971, its

use has since been discontinued in many regions, though it remains in use in some parts of the

world. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical and toxicological properties, and analytical methodologies related to

Benzoximate.

Chemical Structure and Identifiers
Benzoximate, a benzoyl derivative, is characterized by a central oxime ether linkage. Its

chemical identity is defined by several key identifiers.
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Identifier Value Source

IUPAC Name

benzoic (Ξ)-3-chloro-N-ethoxy-

2,6-dimethoxybenzene-1-

carboximidic anhydride

[1]

CAS Number 29104-30-1 [2][3][4]

Molecular Formula C₁₈H₁₈ClNO₅ [2][3][4]

Molecular Weight 363.79 g/mol [3][4]

SMILES

CCN(C(=O)C1=C(C=CC(=C1

OC)Cl)OC)OC(=O)C2=CC=CC

=C2

[2]

InChI Key
HOERQTQCTISLFR-

UHFFFAOYSA-N
[2]

Synonyms
Benzomate, Citrazon,

Acarmate, Artaban
[2][3][5]

Physicochemical Properties
The physicochemical properties of Benzoximate are crucial for understanding its

environmental fate and behavior, as well as for developing analytical methods.
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Property Value Conditions Source

Melting Point 73 °C [6][7]

Boiling Point 483.3 ± 55.0 °C Predicted [6]

Vapor Pressure
<1.33 × 10⁻² Pa (4.53

× 10⁻⁴ Pa)
25 °C [6][7]

Water Solubility 30.26 mg/L Not specified [6]

Solubility in Organic

Solvents
20 °C [6][7]

Acetone: 980 g/L [6][7]

Benzene: 650 g/L [6][7]

Dimethylformamide:

1460 g/L
[6][7]

Ethanol: 70 g/L [6][7]

Hexane: 8 g/L [6][7]

Xylene: 710 g/L [6][7]

Octanol-Water

Partition Coefficient

(logP)

4.1 [2]

Toxicological Profile
Benzoximate exhibits relatively low acute toxicity to mammals but is noted for its potential

harm to aquatic ecosystems.[1]

Mammalian Toxicity
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Endpoint Species Value Source

Acute Oral LD₅₀ Mouse >15000 mg/kg [2]

Rat (male) 12000 mg/kg [2]

Rat (female) 14500 mg/kg [2]

Acute Dermal LD₅₀ Rat >15000 mg/kg [3]

Ecotoxicity
Benzoximate is classified as harmful to aquatic life with long-lasting effects.[7] While specific

LC₅₀/EC₅₀ values are not readily available in the reviewed literature, it is known to be

moderately toxic to predatory mites.[1]

Mode of Action
The precise mode of action of Benzoximate is not fully elucidated. It is known to be a non-

systemic acaricide that acts via contact and stomach poisoning.[2] Evidence suggests that it

disrupts the nervous system of mites, however, the specific molecular targets, such as effects

on neurotransmitters or key enzymes like acetylcholinesterase, have not been definitively

identified in the available literature.[2][8]

Due to the lack of specific information on signaling pathways, a diagrammatic representation

cannot be provided at this time.

Experimental Protocols
Detailed experimental protocols for the synthesis and comprehensive toxicological evaluation

of Benzoximate are not widely published. However, a general approach to its synthesis and a

published method for its analysis in crops provide insight into relevant methodologies.

Synthesis
A complete, detailed experimental protocol for the synthesis of Benzoximate is not available in

the public domain. However, based on its chemical structure, a plausible synthetic route would

involve the reaction of 3-chloro-N-ethoxy-2,6-dimethoxybenzimidoyl chloride with benzoic acid
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in the presence of a base. This is a standard method for the formation of an acid anhydride

from an acid chloride and a carboxylic acid.

Below is a logical workflow for a potential synthesis, which could be adapted from standard

organic chemistry procedures.
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Logical Workflow for Benzoximate Synthesis

Starting Materials

Reaction and Workup

Purification and Analysis

3-chloro-N-ethoxy-2,6-dimethoxybenzimidoyl chloride

Combine reactants in solvent

Benzoic Acid Base (e.g., Pyridine) Anhydrous Solvent (e.g., Toluene)

Stir at controlled temperature

Monitor reaction by TLC

Quench reaction

Solvent extraction

Dry organic layer

Evaporate solvent

Column chromatography

Recrystallization

Characterize product (NMR, MS, IR)

Click to download full resolution via product page

Caption: A logical workflow for the potential synthesis of Benzoximate.
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Residue Analysis in Crops
A high-performance liquid chromatography (HPLC) method has been developed for the

determination of Benzoximate residues in citrus fruits.[2]

Sample Preparation Workflow:

Workflow for Benzoximate Residue Analysis

Homogenize crop sample

Extract with Methanol/Water

Partition into Dichloromethane

Concentrate under reduced pressure

Purify with Sep-Pak Florisil cartridge

Analyze by HPLC-UV at 235 nm

Click to download full resolution via product page

Caption: Sample preparation workflow for Benzoximate residue analysis.

Detailed Steps:
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Extraction: A representative sample of the crop is homogenized and extracted with a

methanol/water solution.[2]

Liquid-Liquid Partitioning: The extract is then partitioned into dichloromethane to isolate the

Benzoximate from water-soluble components.[2]

Concentration: The dichloromethane extract is concentrated under reduced pressure.[2]

Clean-up: The concentrated extract is purified using a Sep-Pak Florisil cartridge to remove

interfering substances.[2]

Analysis: The purified sample is analyzed by HPLC with UV detection at 235 nm using a

Lichrospher PR-18 column.[2]

This method demonstrated average recoveries of 92.4-94.9% with a detection limit of 0.05

ppm.[2]

Toxicological Evaluation
Standardized toxicological evaluations would typically follow OECD guidelines. For a

substance like Benzoximate, the following tests would be relevant:

Acute Oral Toxicity: OECD Test Guideline 423

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 404

Eye Irritation/Corrosion: OECD Test Guideline 405

Skin Sensitization: OECD Test Guideline 406

Toxicity to Fish (Acute): OECD Test Guideline 203

Toxicity to Daphnia (Acute): OECD Test Guideline 202

Toxicity to Algae: OECD Test Guideline 201
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These guidelines provide detailed methodologies for conducting the respective toxicological

assessments to ensure data is reliable and comparable across different laboratories.

Conclusion
Benzoximate is an acaricide with well-defined chemical and physical properties. While its

acute mammalian toxicity is low, its potential for environmental persistence and harm to aquatic

ecosystems is a key consideration. The mode of action is generally understood to be

neurotoxic, but the specific molecular targets remain an area for further research. Standardized

analytical methods for residue detection are available, and established OECD guidelines

provide a framework for comprehensive toxicological evaluation. This guide serves as a

foundational resource for professionals engaged in the research and development of pesticides

and related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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